Cas no 97466-90-5 (Pyrido[2,3-g]quinazolin-2-amine,5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aR,9aR)-)
97466-90-5 structure
Product Name:Pyrido[2,3-g]quinazolin-2-amine,5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aR,9aR)-
CAS No:97466-90-5
MF:C14H22N4
MW:246.351282596588
CID:804565
PubChem ID:57242
Update Time:2025-04-19
Pyrido[2,3-g]quinazolin-2-amine,5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aR,9aR)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[2,3-g]quinazolin-2-amine,5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aR,9aR)-
- Quinelorane
- LY 163502
- DTXCID2026315
- Pyrido[2,3-g]quinazolin-2-amine, 5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aR,9aR)-
- (5aR,9aR)-6-propyl-5a,7,8,9,9a,10-hexahydro-5H-pyrido[2,3-g]quinazolin-2-amine
- Biomol-NT_000026
- BPBio1_001213
- (5aR,9aR)-6-Propyl-5,5a,6,7,8,9,9a,10-octahydro-pyrido[2,3-g]quinazolin-2-ylamine
- Pyrido(2,3-g)quinazolin-2-amine, 5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aR-trans)-
- Pyrido(2,3-g)quinazolin-2-amine, 5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, trans-
- CHEMBL155731
- CAS-97466-90-5
- NCGC00162319-02
- 97466-90-5
- Pyrido(2,3-g)quinazolin-2-amine, 5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aS-trans)-
- Quinelorane [INN:BAN]
- CHEBI:92230
- (5aR,9aR)-6-propyl-5,5a,6,7,8,9,9a,10-octahydropyrido[2,3-g]quinazolin-2-amine
- Quineloranum [INN-Latin]
- SCHEMBL378583
- DTXSID4046315
- SDCCGSBI-0050993.P002
- Lopac0_001020
- Quinelorano
- 6-Propyl-5,5a,6,7,8,9,9a,10-octahydro-pyrido[2,3-g]quinazolin-2-ylamine(Quinelorane)
- BRD-K13261168-001-01-4
- CCG-205100
- GTPL954
- (5aR-trans)-5,5a,6,7,8,9,9a,10-Octahydro-6-propylpyrido(2,3-g)quinazolin-2-amine
- Z0X4VT3Y1Q
- NCGC00015869-01
- LY 137157
- Lopac-Q-110
- LY175877
- QUINELORANE [INN]
- (-)-(5AR,9AR)-2-AMINO-5,5A,6,7,8,9,9A,10-OCTAHYDRO-6-PROPYLPYRIDO(2,3-G)QUINAZOLINE
- NCGC00162319-03
- Quinerolane
- NCGC00162319-05
- UNII-Z0X4VT3Y1Q
- LY137157
- Quineloranum
- NCGC00162319-07
- Tox21_112009_1
- REl-(5aR,9aR)-6-propyl-5,5a,6,7,8,9,9a,10-octahydropyrido[2,3-g]quinazolin-2-amine
- BDBM50016017
- Tox21_112009
- AKOS040753676
- 97430-52-9
- Quinelorano [INN-Spanish]
- NCGC00162319-04
- NS00125496
- Q7272223
- PDSP2_000522
- BRD-K13261168-300-01-0
-
- Inchi: 1S/C14H22N4/c1-2-5-18-6-3-4-10-7-12-11(8-13(10)18)9-16-14(15)17-12/h9-10,13H,2-8H2,1H3,(H2,15,16,17)/t10-,13-/m1/s1
- InChI Key: TUFADSGTJUOBEH-ZWNOBZJWSA-N
- SMILES: N1(CCC)CCC[C@@H]2CC3=C(C=NC(N)=N3)C[C@@H]12
Computed Properties
- Exact Mass: 246.18400
- Monoisotopic Mass: 246.18444672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 55.04000
- LogP: 2.16710
Pyrido[2,3-g]quinazolin-2-amine,5,5a,6,7,8,9,9a,10-octahydro-6-propyl-, (5aR,9aR)- Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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